Cas no 2228155-16-4 (tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate
• CAS No: 2228155-16-4
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6164638
• PubChem ID: 165757669
• Update Time: 2025-07-10

tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(3-fluoro-2-hydroxyphenyl)propyl]carbamate
• 2228155-16-4
• EN300-1872580

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(19)17-8-9(7-16)10-5-4-6-11(15)12(10)18/h4-6,9,18H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： GPVHJGJSTCVGSD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate (CAS No. 2228155-16-4)

The compound tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate (CAS No. 2228155-16-4) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-fluoro-2-hydroxyphenyl moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological pathways, particularly in the development of targeted therapies.

In recent years, the demand for fluoro-substituted aromatic compounds has surged, driven by their applications in medicinal chemistry. The presence of a fluorine atom in tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate enhances its metabolic stability and bioavailability, addressing key challenges in drug design. This aligns with the growing trend of optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preclinical candidates, a topic frequently searched by pharmaceutical professionals.

The synthesis of tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate involves multi-step organic reactions, including Boc protection and fluoroaromatic substitution. These methods are widely discussed in academic forums and industry publications, reflecting the compound's relevance in modern synthetic chemistry. Its carbamate group also offers versatility for further derivatization, making it a preferred choice for combinatorial chemistry libraries.

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Quality control and analytical characterization of tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate are equally important. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and structural integrity. These methods are frequently queried by analytical chemists, highlighting the compound's technical appeal. Additionally, its stability under various storage conditions is a practical concern for laboratories, often addressed in user-generated Q&A platforms.

In conclusion, tert-butyl N-3-amino-2-(3-fluoro-2-hydroxyphenyl)propylcarbamate (CAS No. 2228155-16-4) represents a convergence of synthetic innovation and therapeutic potential. Its design caters to contemporary needs in precision medicine and small-molecule therapeutics, making it a focal point for both academic and industrial research. By addressing frequently searched queries and integrating high-impact keywords, this overview aims to bridge knowledge gaps while adhering to SEO best practices.